Cas no 1361867-60-8 (Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate
• CAS No: 1361867-60-8
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933687
• Update Time: 2025-05-22

Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate
• Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-6(9(12)13)4-14-7(3-11)8(5)10(15)16-2/h4,9H,3H2,1-2H3
• InChI Key： NUOURSHUYIOWOP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=C(C)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1361867-60-8)

Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1361867-60-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with strategically placed substituents, makes it invaluable for designing novel compounds targeting enzyme inhibition and receptor modulation.

The growing interest in fluorinated pyridines and their derivatives, such as Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate, stems from their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring these compounds for their potential in drug discovery, particularly in oncology and CNS disorders. The incorporation of difluoromethyl groups has been linked to improved pharmacokinetic properties, a topic frequently searched in academic and industrial forums.

From a synthetic chemistry perspective, the bromomethyl moiety in this compound offers excellent reactivity for further functionalization, enabling the construction of complex molecular architectures. This feature aligns with current trends in click chemistry and late-stage diversification, which are hot topics in medicinal chemistry. The compound's role in facilitating C-C bond formation and heterocyclic elaboration is particularly noteworthy, as these processes are critical for developing next-generation therapeutics.

In agrochemical applications, Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate has shown promise as a precursor for crop protection agents. The difluoromethyl group is known to enhance the herbicidal and fungicidal activity of pyridine-based compounds, addressing the agricultural industry's demand for more efficient and environmentally friendly solutions. This aligns with the increasing global focus on sustainable agriculture and green chemistry, topics that dominate contemporary scientific discourse.

The compound's physicochemical properties, including its molecular weight (302.12 g/mol) and lipophilicity (LogP ~2.5), make it suitable for various formulation strategies. These characteristics are frequently queried in chemical databases and QSAR modeling discussions, reflecting the compound's relevance in computational drug design. Its stability under standard laboratory conditions further enhances its utility as a building block for high-throughput screening libraries.

Recent publications have highlighted the potential of Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate in developing kinase inhibitors, particularly those targeting tyrosine kinases associated with proliferative diseases. This application resonates with the current emphasis on precision medicine and targeted therapies, which are among the most searched terms in biomedical research. The compound's ability to serve as a scaffold for allosteric modulators further expands its potential in drug development.

From a regulatory standpoint, proper handling and storage of this compound are essential, though it doesn't fall under restricted categories. The scientific community's interest in safe chemical handling and laboratory best practices has grown significantly, making this aspect of the compound's profile particularly relevant to current discussions in research safety protocols.

In conclusion, Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1361867-60-8) represents a valuable tool for researchers across multiple disciplines. Its unique structural features and versatile reactivity profile position it at the forefront of medicinal chemistry and agrochemical innovation, addressing many of the current challenges in these fields. As the scientific community continues to explore fluorinated heterocycles and their applications, this compound is likely to maintain its significance in cutting-edge research initiatives.